Cas no 2309539-19-1 (8-Azabicyclo[3.2.1]octane, 3-methoxy-8-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-)

• Product Name: 8-Azabicyclo[3.2.1]octane, 3-methoxy-8-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-
• CAS No: 2309539-19-1
• MF: C₁₂H₁₉N₃O₃S
• MW: 285.36256146431
• CID: 5341810
• Update Time: 2025-11-01

8-Azabicyclo[3.2.1]octane, 3-methoxy-8-[(1-methyl-1H-imidazol-4-yl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane, 3-methoxy-8-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-

• Inchi： 1S/C12H19N3O3S/c1-14-7-12(13-8-14)19(16,17)15-9-3-4-10(15)6-11(5-9)18-2/h7-11H,3-6H2,1-2H3
• InChI Key： UJQPIRVCSYBGQL-UHFFFAOYSA-N
• SMILES： C12N(S(C3=CN(C)C=N3)(=O)=O)C(CC1)CC(OC)C2

Additional information on 8-Azabicyclo[3.2.1]octane, 3-methoxy-8-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-

Introduction to 8-Azabicyclo[3.2.1]octane, 3-methoxy-8-[(1-methyl-1H-imidazol-4-yl)sulfonyl] and Its Significance in Modern Chemical Research

The compound with the CAS number 2309539-19-1, identified as 8-Azabicyclo[3.2.1]octane, 3-methoxy-8-[(1-methyl-1H-imidazol-4-yl)sulfonyl], represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This intricate structure, featuring a bicyclic framework with nitrogen-containing heterocycles, has garnered attention due to its unique chemical properties and potential applications in drug discovery and material science.

At the core of this compound's identity is its bicyclic scaffold, specifically a bicyclo[3.2.1]octane core, which is a three-membered fused ring system incorporating three different ring sizes. This structural motif is known for its rigidity and potential to mimic natural products or bioactive scaffolds. The presence of an azacycle introduces a nitrogen atom into the system, which can significantly influence electronic and steric properties, making it a valuable component in designing molecules with specific interactions.

The methoxy group at the 3-position and the sulfonyl substituent at the 8-position further enhance the compound's complexity and functionality. The methoxy group (-OCH₃) is a common pharmacophore that can participate in hydrogen bonding and influence solubility, while the sulfonyl group (-SO₂CH₃) introduces polarity and potential for further derivatization. The combination of these groups creates a molecule with diverse chemical reactivity and biological potential.

The introduction of the (1-methyl-1H-imidazol-4-yl)sulfonyl moiety adds another layer of sophistication to this compound. Imidazole derivatives are well-known for their biological activity, often found in natural products and pharmaceuticals. The sulfonylation at the imidazole ring enhances its reactivity and allows for further functionalization, making it a versatile building block in medicinal chemistry.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional molecules. The study of bicyclo[3.2.1]octane derivatives has shown promise in developing novel therapeutic agents due to their ability to fit into biological binding pockets with high specificity. For instance, modifications at the azacycle position have been explored for their potential as kinase inhibitors or as scaffolds for antiviral drugs.

In particular, the sulfonyl group has been extensively studied for its role in enhancing binding affinity and selectivity in drug design. Sulfonyl compounds are known to exhibit strong interactions with biological targets, often through hydrogen bonding or electrostatic interactions. The presence of both a methoxy group and a sulfonyl group in 8-Azabicyclo[3.2.1]octane, 3-methoxy-8-[(1-methyl-1H-imidazol-4-yl)sulfonyl] suggests that this compound could be a potent tool for developing new drugs targeting receptors or enzymes involved in various diseases.

Moreover, the structural features of this compound make it an attractive candidate for material science applications. Bicyclic systems are often employed in designing polymers and liquid crystals due to their rigid frameworks and ability to self-assemble into ordered structures. The nitrogen-containing heterocycles can also contribute to unique electronic properties, making this compound suitable for applications in organic electronics or as precursors for advanced materials.

Current research trends indicate that molecules like 8-Azabicyclo[3.2.1]octane, 3-methoxy-8-[(1-methyl-1H-imidazol-4-yl)sulfonyl] are being explored for their potential in modulating biological pathways associated with neurological disorders, cancer, and inflammation. The combination of structural rigidity provided by the bicyclic core and functional groups capable of interacting with biological targets makes this class of compounds particularly promising.

One notable area of investigation is the use of such compounds as scaffolds for enzyme inhibition. Enzymes are critical targets in drug discovery due to their central role in many biological processes. By modifying the structure of bicyclo[3.2.1]octane derivatives, researchers can fine-tune their interactions with specific enzymes, leading to more effective inhibitors with improved selectivity.

The role of imidazole derivatives in medicinal chemistry cannot be overstated either. Imidazole-based drugs have been successfully used as antifungals, antivirals, and even as components in anticancer therapies. The sulfonylation at the imidazole ring enhances its pharmacological properties by increasing its solubility and bioavailability while maintaining its ability to interact with biological targets.

In conclusion,8-Azabicyclo[3.2.1]octane, 3-methoxy-8-[(1-methyl-1H-imidazol-4-yl)sulfonyl] (CAS no 2309539-19-1) represents a significant advancement in chemical research due to its complex structure and multifunctional nature. Its potential applications in drug discovery, material science, and beyond make it a valuable compound for researchers across various disciplines.